Cas no 1211578-64-1 (3-Nitro-5-(trifluoromethyl)picolinaldehyde)
1211578-64-1 structure
Product Name:3-Nitro-5-(trifluoromethyl)picolinaldehyde
CAS No:1211578-64-1
MF:C7H3F3N2O3
MW:220.105531930923
CID:4685926
Update Time:2023-08-15
3-Nitro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-nitro-5-(trifluoromethyl)picolinaldehyde
- 3-Nitro-5-(trifluoromethyl)picolinaldehyde
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- Inchi： 1S/C7H3F3N2O3/c8-7(9,10)4-1-6(12(14)15)5(3-13)11-2-4/h1-3H
- InChI Key： TXAIWPHTVTXENL-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C=O)C(=C1)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Topological Polar Surface Area: 75.8
3-Nitro-5-(trifluoromethyl)picolinaldehyde Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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